Cas no 921866-12-8 (N-4-({3-(methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide)

• Product Name: N-4-({3-(methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• CAS No: 921866-12-8
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5989403
• PubChem ID: 27229100
• Update Time: 2025-10-30

N-4-({3-(methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({3-(methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• N-[4-[2-(3-methylsulfanylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• N-[4-({[3-(methylsulfanyl)phenyl]carbamoyl}methyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS004951871
• N-(4-(2-((3-(methylthio)phenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
• F2202-1073
• 921866-12-8

• Inchi： 1S/C17H15N3O3S2/c1-24-13-5-2-4-11(8-13)18-15(21)9-12-10-25-17(19-12)20-16(22)14-6-3-7-23-14/h2-8,10H,9H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： LQZFYBXWOQQZAM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CC(NC2=CC=CC(SC)=C2)=O)=CS1)=O

Computed Properties

• Exact Mass: 373.05548370g/mol
• Monoisotopic Mass: 373.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 138Ų

Additional information on N-4-({3-(methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide

N-4-({3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS No. 921866-12-8): A Comprehensive Overview

N-4-({3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS No. 921866-12-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of thiazole and furan, two heterocyclic rings that are known for their diverse biological activities. The compound's unique structural features and potential therapeutic applications have made it a subject of extensive study in recent years.

The chemical structure of N-4-({3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide is characterized by the presence of a thiazole ring and a furan ring, both of which are linked through a carboxamide functional group. The thiazole ring, containing sulfur and nitrogen atoms, imparts significant chemical stability and reactivity to the molecule. The furan ring, on the other hand, adds to the compound's aromaticity and contributes to its biological activity. The presence of a methylsulfanyl group on the phenyl ring further enhances the compound's lipophilicity and bioavailability.

Recent studies have explored the potential therapeutic applications of N-4-({3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have demonstrated that N-4-({3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, N-4-({3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide has also shown promise in neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques in animal models of Alzheimer's disease. These findings suggest that it may have potential as a neuroprotective agent.

The pharmacokinetic properties of N-4-({3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide have also been extensively studied. In vivo experiments have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, more research is needed to fully understand its metabolism and potential drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-{(3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide in human subjects. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger phase II and III trials to further assess its therapeutic potential.

In conclusion, N-4-{(3-(Methylsulfanyl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS No. 921866-12-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.